2-(2-chloro-3-pyridinyl)-1-ethyl-5,6-dimethyl-1H-1,3-benzimidazole

• IUPAC Name: 2-(2-chloropyridin-3-yl)-1-ethyl-5,6-dimethylbenzimidazole
• InChI: InChI=1S/C16H16ClN3/c1-4-20-14-9-11(3)10(2)8-13(14)19-16(20)12-6-5-7-18-15(12)17/h5-9H,4H2,1-3H3
• InChI Key: SGEPCDOJIVNHBC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C(=C2)C)C)N=C1C3=C(N=CC=C3)Cl
• Molecular Formula: C16H16ClN3
• Molecular Weight: 285.77 g/mol

Description

The compound “2-Chloro-N-(2-chloro-3-pyridinyl)nicotinamide” has a molecular formula of C11H7Cl2N3O and an average mass of 268.099 Da. Another compound, “(2-Chloro-3-pyridinyl)acetonitrile”, has a molecular formula of C7H5ClN2 and a molecular weight of 152.581.

Molecular Structure Analysis

The molecular structure of “2-Chloro-N-(2-chloro-3-pyridinyl)nicotinamide” is available on ChemSpider. For a more detailed analysis, you might consider using software tools that can visualize and analyze molecular structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are available. For example, “(2-Chloro-3-pyridinyl)acetonitrile” has a density of 1.3±0.1 g/cm3, a boiling point of 294.1±25.0 °C at 760 mmHg, and a flash point of 131.7±23.2 °C.

Scientific Research Applications

Chemical Synthesis and Structure

• Synthesis and Crystal Structure: The chemical compound 2-[2-(4-Methylpyridinio)ethyl]benzimidazole and its derivatives have been studied for their synthesis and spectral properties. An X-ray diffraction study has been conducted on these compounds to understand their molecular structure (Elguero et al., 1976).
• Catalyzed Amination: The compound's structure is of interest in medicinal chemistry due to properties like solubility and DNA intercalation. Research on direct copper-catalyzed amination of pyrido[1,2-a]benzimidazoles highlights the importance of acid additives in the synthesis process (Masters et al., 2011).

Green Chemistry and Synthesis Optimization

• Green Metric Evaluation: 2-[[(2-pyridinyl) methyl] sulfinyl]-1H-benzimidazoles have been evaluated for their synthesis methods in terms of green chemistry metrics. The focus was on reaction mass efficiency and waste generation, providing insights into more sustainable synthetic methods (Gilbile et al., 2017).

Applications in Material Science

• Spectroscopic and Structural Properties: Studies have been conducted on the spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity of compounds like 2,2′-pyridine-2,6-diylbis(1H-benzimidazole). These insights are crucial for identifying potential applications in materials science (Boča et al., 2011).

Biochemical Applications

• DNA Detection Probes: Novel benzimidazo[1,2-a]quinolines substituted with different nuclei have been synthesized and studied for their potential as DNA-specific fluorescent probes. This research opens avenues for using these compounds in biochemical assays and diagnostics (Perin et al., 2011).

Electrochemical Applications

• Dye-Sensitized Solar Cells: Research has shown that additives like 2-(dimethylamino)-pyridine can enhance the performance of dye-sensitized TiO2 solar cells. This indicates potential applications of such compounds in solar energy technology (Lee et al., 2010).

Safety and Hazards

The safety and hazards of these compounds would depend on their specific properties. For example, “(2-Chloro-3-pyridinyl)acetonitrile” has a hazard code of Xi. More detailed safety data sheets are available for specific compounds.